EPI-506

• Molecular Formula: C10H15NO
• Appearance: Solid powder
• synonyms: EPI-506; EPI 506; EPI506.; Unknown

Description

EPI-506 is a potent and selective NTD inhibitor (inhibitor of the androgen receptor (AR) N-terminal domain (NTD)). In vitro and in vivo studies have shown activity against full length AR and constitutively active AR splice variants, including AR-V7 (associated with resistance to abiraterone and enzalutamide). EPI-506 is expected to be effective in mCRPC driven by both canonical and aberrant AR signaling by targeting the NTD common to full length and splice variant AR. EPI-506 is the first agent with the potential to inhibit both canonical and variant-mediated AR signaling.

Scientific Research Applications

1. Medical Imaging Applications

Echo-planar imaging (EPI) is a significant advancement in magnetic resonance imaging (MRI) techniques, enabling images to be obtained in a fraction of a second rather than minutes. This rapid imaging capability has a range of critical medical applications such as real-time evaluation of cardiac function, mapping of water diffusion and temperature in tissue, blood and cerebrospinal fluid flow dynamics, and imaging of mobile fetuses in utero. Its ability to shorten patient examination times could make EPI a powerful tool for early disease diagnosis, including ischemic heart disease, stroke, and cancer (Stehling, Turner, & Mansfield, 1991).

2. Cancer Treatment Research

EPI-506, a pro-drug of EPI-002, is part of the Aniten family of compounds that inhibit androgen receptor (AR) activity by binding to the N-terminal domain of the AR. EPI-506 showed moderate efficacy and a favorable tolerability profile in a Phase 1 study for men with metastatic castration-resistant prostate cancer. Subsequent research has led to the development of new Aniten molecules with improved potency, metabolic stability, and pharmaceutical properties (Le Moigne et al., 2019).

3. Neuroscience and Functional Imaging

EPI is extensively used in neuroscience, particularly for functional MRI (fMRI) and diffusion imaging of fiber connections in the human brain. Advances in EPI, such as multiplexed-EPI, have significantly reduced whole brain scan times at high field strengths without sacrificing spatial resolution, enhancing functional sensitivity. This innovation is crucial for studies in non-stationarity in networks and enriching functional information in neuroscience research (Feinberg et al., 2010).

4. Pharmacokinetic Analysis

In the study of EPI-506 for prostate cancer treatment, analysis of patient plasma samples was crucial to understanding the drug's metabolic vulnerabilities. This analysis provided insights into the drug's pharmacokinetics and helped in the development of next-generation compounds with improved potency and stability (Le Moigne et al., 2019).

5. Other Applications in Science and Technology

EPI methods are also used in various other scientific and technological fields, such as fuel cell impedance characterization, optimization of imaging for specific brain regions in fMRI, and studies in electron paramagnetic resonance for dermatology and cosmetology research. These diverse applications demonstrate the wide-ranging impact of EPI technology in both scientific research and practical applications (Danzer & Hofer, 2008); (Deichmann et al., 2003); (Płonka, 2009).